Cas no 80418-59-3 (Heptanoic acid, 3-chloro-, chloromethyl ester)
80418-59-3 structure
Product name:Heptanoic acid, 3-chloro-, chloromethyl ester
Heptanoic acid, 3-chloro-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 3-chloro-, chloromethyl ester
- chloromethyl 3-chloroheptanoate
- 80418-59-3
- HJUPGERNLBGVLC-UHFFFAOYSA-N
- 3-Chloroheptanoic acid, chloromethyl ester
- DTXSID40335424
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- Inchi： InChI=1S/C8H14Cl2O2/c1-2-3-4-7(10)5-8(11)12-6-9/h7H,2-6H2,1H3
- InChI Key： HJUPGERNLBGVLC-UHFFFAOYSA-N
- SMILES： CCCCC(CC(=O)OCCl)Cl
Computed Properties
- Exact Mass: 212.0370851g/mol
- Monoisotopic Mass: 212.0370851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.2
Heptanoic acid, 3-chloro-, chloromethyl ester Related Literature
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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2. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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